Cas no 2060028-41-1 (N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine)

• Product Name: N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine
• CAS No: 2060028-41-1
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• MDL: MFCD30488747
• CID: 5222136
• PubChem ID: 125450157
• Update Time: 2025-05-20

N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(2-fluoro-3-methylphenyl)-
• N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine

• MDL： MFCD30488747
• Inchi： 1S/C10H10FN3/c1-7-3-2-4-9(10(7)11)14-8-5-12-13-6-8/h2-6,14H,1H3,(H,12,13)
• InChI Key： QLRVHSBOHDWBDW-UHFFFAOYSA-N
• SMILES： N1C=C(NC2=CC=CC(C)=C2F)C=N1

Additional information on N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine

Comprehensive Overview of N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine (CAS No. 2060028-41-1)

The compound N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine (CAS No. 2060028-41-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a fluoro-methylphenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological pathways. The presence of the fluorine atom enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine has surged due to their versatility in drug development. Fluorination is a key strategy to improve the pharmacokinetic properties of molecules, and this compound exemplifies this trend. Its pyrazole moiety is also noteworthy, as pyrazole derivatives are known for their wide-ranging biological activities, including anti-inflammatory and antimicrobial effects. This dual functionality positions the compound as a valuable asset in the design of next-generation therapeutics.

From a synthetic chemistry perspective, CAS No. 2060028-41-1 presents intriguing challenges and opportunities. The incorporation of the fluoro-methylphenyl group requires precise control over reaction conditions to avoid unwanted side products. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine is being investigated for its role in developing novel pesticides and herbicides. The fluorine atom's ability to enhance binding affinity to target proteins makes it a compelling candidate for crop protection agents. This aligns with the global push for more efficient and environmentally friendly agricultural solutions, a topic of high relevance in today's climate-conscious world.

Analytical characterization of CAS No. 2060028-41-1 involves advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These tools are essential for confirming the compound's purity and structural integrity, which are critical for its intended applications. The rise of AI-driven drug discovery platforms has further amplified interest in such compounds, as they can be screened virtually for potential bioactivity before costly lab experiments are conducted.

In conclusion, N-(2-fluoro-3-methylphenyl)-1H-pyrazol-4-amine (CAS No. 2060028-41-1) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical methodologies, ensure its continued relevance in scientific research. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of multiple industries.